4-{6-[(4-methylphenyl)sulfanyl]-2-phenylpyrimidin-4-yl}morpholine
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Overview
Description
4-{6-[(4-methylphenyl)sulfanyl]-2-phenylpyrimidin-4-yl}morpholine is a useful research compound. Its molecular formula is C21H21N3OS and its molecular weight is 363.48. The purity is usually 95%.
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Scientific Research Applications
Synthetic Methodology and Characterization
A study by Zaki, Radwan, & El-Dean (2017) outlines a synthetic method leading to new heterocyclic compounds, including pyrimidinyl derivatives, through nucleophilic substitution reactions. These compounds are characterized using spectral analyses, providing a foundation for future pharmacological investigations.
Synthesis of Sulfanyl Pyrimidinone Derivatives
Bassyouni & Fathalla (2013) have developed methods for synthesizing heterocyclic sulfanylpyrimidin-4(3H)-one derivatives through reactions with various reagents, achieving high yields under both conventional and heterogeneous conditions.
Preparation of Sulfur-Transfer Agents
Research by Klose, Reese, & Song (1997) includes the preparation of sulfur-transfer agents like 4-[(2-cyanoethyl)sulfanyl]morpholine-3,5-dione, which are synthesized from 2-cyanoethyl disulfide and used for forming other heterocyclic compounds.
Antimicrobial Activity of Pyrimidine-Triazole Derivatives
Majithiya & Bheshdadia (2022) investigated the antimicrobial activity of pyrimidine-triazole derivatives, synthesized from 4-(4-aminophenyl)morpholin-3-one, against various bacterial and fungal strains.
PI3K-AKT-mTOR Pathway Inhibitors
Hobbs et al. (2019) discovered a potent non-nitrogen containing morpholine isostere, useful as a dual inhibitor in the PI3K-AKT-mTOR pathway, which holds potential for cancer treatment.
Crystal Structure Analysis
Kant et al. (2012) focused on the crystal structure of a sulfanyl pyrimidine derivative, revealing insights into molecular conformations and interactions, which is crucial for understanding the compound's properties.
Quantum Chemical Computations
Almutairi et al. (2018) performed vibrational spectral analysis and quantum chemical computations on a similar compound, providing a deeper understanding of its bonding features and electronic properties.
Safety and Hazards
Future Directions
Properties
IUPAC Name |
4-[6-(4-methylphenyl)sulfanyl-2-phenylpyrimidin-4-yl]morpholine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H21N3OS/c1-16-7-9-18(10-8-16)26-20-15-19(24-11-13-25-14-12-24)22-21(23-20)17-5-3-2-4-6-17/h2-10,15H,11-14H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WMFUNMBQFQPWFV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)SC2=NC(=NC(=C2)N3CCOCC3)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H21N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
363.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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